(2-Methylbenzo[d]thiazol-7-yl)methanol

• Molecular Formula: C9H9NOS
• Molecular Weight: 179.24 g/mol
• IUPAC Name: (2-methyl-1,3-benzothiazol-7-yl)methanol
• InChI: InChI=1S/C9H9NOS/c1-6-10-8-4-2-3-7(5-11)9(8)12-6/h2-4,11H,5H2,1H3
• InChI Key: TVTKNQFKYNLWFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC(=C2S1)CO

Description

(2-Methylbenzo[d]thiazol-7-yl)methanol is a useful research compound. Its molecular formula is C9H9NOS and its molecular weight is 179.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under nitrogen atmosphere, to a solution of methyl 2-methyl-1,3-benzothiazole-7-carboxylate (6.00 g, 29.0 mmol) in tetrahydrofuran (150 mL) was added lithium aluminum hydride (1.18 g, 34.7 mmol) at 0° C., and the mixture was stirred at room temperature for 1 hr. The reaction mixture was diluted with ethyl acetate and water, 1 M aqueous sodium hydroxide solution (10 mL) and 2 M hydrochloric acid (10 mL) were added, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated under reduced pressure. The residue was purified by silica gel column chromatography (ethyl acetate/hexane=1/1) to give the title compound (4.78 g, yield 92%).